Cas no 299165-91-6 (2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide)

• Product Name: 2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide
• CAS No: 299165-91-6
• MF: C₁₆H₁₂BrN₃O₃
• MW: 374.188782691956
• MDL: MFCD00245277
• CID: 5195016
• Update Time: 2025-06-08

2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-(4-bromophenoxy)-, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• 2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide

• MDL： MFCD00245277
• Inchi： 1S/C16H12BrN3O3/c17-10-5-7-11(8-6-10)23-9-14(21)19-20-15-12-3-1-2-4-13(12)18-16(15)22/h1-8H,9H2,(H,19,21)(H,18,20,22)
• InChI Key： OAEMKQYRQDMHPW-UHFFFAOYSA-N
• SMILES： C(NN=C1C2=C(NC1=O)C=CC=C2)(=O)COC1=CC=C(Br)C=C1

Additional information on 2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide

Professional Introduction to Compound with CAS No. 299165-91-6 and Product Name: 2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide

Compound with the CAS number 299165-91-6 and the product name 2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups, including a 4-bromophenoxy moiety and an acetohydrazide moiety, which are strategically positioned to interact with biological targets in a highly specific manner.

The 4-bromophenoxy group is a well-documented pharmacophore that has been extensively studied for its role in modulating various biological pathways. This moiety is known to exhibit strong binding affinity to certain enzymes and receptors, making it a valuable component in the design of small-molecule inhibitors. In recent years, compounds containing the 4-bromophenoxy group have been investigated for their potential in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The bromine atom in this group further enhances its reactivity, allowing for diverse chemical modifications that can fine-tune its biological activity.

Complementing the 4-bromophenoxy group is the acetohydrazide moiety, which is another critical component of this compound. The acetohydrazide group is known for its ability to form stable adducts with various biological targets, including proteins and nucleic acids. This property makes it an excellent tool for developing probes and inhibitors that can modulate specific biological processes. In particular, the acetohydrazide group has been explored for its potential in targeting kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention.

The core structure of this compound features an indole ring system, which is a common motif in many bioactive molecules. The indole ring is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In this compound, the indole ring is further functionalized with a 3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene moiety, which adds an additional layer of complexity to its molecular interactions. This functionalization enhances the compound's ability to bind to specific biological targets by introducing additional hydrogen bonding sites and increasing its overall solubility.

Recent studies have highlighted the importance of indole derivatives in drug discovery. These derivatives have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific arrangement of functional groups in this compound's molecular structure suggests that it may possess similar properties. For instance, the combination of the 4-bromophenoxy, acetohydrazide, and indole ring systems may enable this compound to interact with multiple targets simultaneously, leading to synergistic effects that could enhance its therapeutic potential.

In addition to its structural features, this compound has been evaluated for its pharmacokinetic properties. Studies have shown that compounds containing the acetohydrazide group often exhibit good oral bioavailability due to their ability to cross the blood-brain barrier. This property is particularly important for developing drugs that need to reach the central nervous system. Furthermore, the presence of the 4-bromophenoxy group may contribute to the compound's stability in vivo, allowing it to maintain its biological activity over longer periods.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step organic transformations, are often employed to construct the complex molecular framework of this compound. These synthetic strategies not only highlight the expertise required for producing such molecules but also underscore the importance of innovative chemical methodologies in drug development.

From a research perspective, this compound represents a valuable tool for studying various biological pathways. Its unique structural features make it suitable for use as a scaffold in medicinal chemistry campaigns aimed at identifying new drugs. By modifying different parts of its molecular structure, researchers can explore how changes in functional groups affect its biological activity. This approach allows for the systematic optimization of drug candidates and can lead to the discovery of novel therapeutics with improved efficacy and reduced side effects.

The potential applications of this compound extend beyond academic research into clinical settings. Given its promising pharmacological profile, it may be developed into a lead candidate for further preclinical and clinical studies. The integration of computational modeling and high-throughput screening techniques can accelerate the process of identifying promising drug candidates from large libraries of compounds like this one. These technologies enable researchers to predict how different molecules will interact with biological targets before conducting expensive wet-lab experiments.

In conclusion,2-(4-bromophenoxy)-N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylideneacetohydrazide (CAS No. 299165-91-6) stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its intricate molecular structure combines multiple pharmacophores that are known for their ability to modulate various biological pathways effectively. As research continues into this compound's properties and potential applications,it holds promise not only as a tool for scientific investigation but also as a precursor for developing new treatments for human diseases.